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Compound of Interest

Compound Name: 4,5,4'-Trihydroxychalcone

Cat. No.: B15356581

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 4,5,4'-Trihydroxychalcone. The following
procedures are based on the known hazards of similar hydroxychalcone compounds and are
intended to ensure the safe handling, use, and disposal of this substance.

Hazard Identification and Personal Protective
Equipment

While a specific Safety Data Sheet (SDS) for 4,5,4'-Trihydroxychalcone is not readily
available, data from related trihydroxychalcone and hydroxychalcone compounds indicate
potential hazards. Users should handle this compound with care, assuming it may cause skin
irritation, serious eye irritation, and respiratory irritation.[1][2][3] Some related compounds are
also harmful if swallowed[4]. Therefore, stringent adherence to the following personal protective
equipment (PPE) guidelines is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications

Eye/Face Protection

Safety Goggles or Face Shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[2]
Goggles should provide
chemical splash protection.[5]
A face shield offers broader

protection from splashes.[5][6]

Skin Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[5][7] Ensure
gloves are unlined and of
adequate thickness.[6][7]
Regularly inspect for and

replace any damaged gloves.

Protective Clothing

Along-sleeved lab coat is the
minimum requirement. For
larger quantities or when there
is a risk of significant
exposure, chemical-resistant
coveralls should be worn over

work clothes.[5]

Respiratory Protection

NIOSH/MSHA Approved

Respirator

To be used in case of
insufficient ventilation or when
handling large quantities that
may generate dust.[3] A half-
face cartridge respirator with
organic vapor cartridges is a

suitable option.[6]

Operational Plan for Safe Handling

A systematic approach to handling 4,5,4'-Trihydroxychalcone from receipt to disposal is

critical to minimize exposure and ensure a safe laboratory environment.
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. Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2]

Keep it away from sources of ignition and incompatible materials such as strong oxidizing
agents.[1][2]

The storage area should be clearly labeled, and access should be restricted to authorized
personnel.

. Engineering Controls:

All handling of solid 4,5,4'-Trihydroxychalcone that may generate dust should be
conducted in a certified chemical fume hood to ensure adequate ventilation.[1]

An eyewash station and safety shower must be readily accessible in the immediate work
area.[2]

. Handling and Experimental Use:
Before handling, ensure all required PPE is correctly worn.
Avoid all direct contact with the compound. Do not touch the substance with bare hands.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[11[2]

Avoid breathing in dust or fumes.[1][2]

Do not eat, drink, or smoke in the laboratory.[1]
. Spill Management:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.
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o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
into a sealed, labeled container for disposal.[1]

e Clean the spill area with a suitable solvent and then wash with soap and water.

o For large spills, contact your institution's environmental health and safety department.

Disposal Plan
Proper disposal of 4,5,4'-Trihydroxychalcone and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste containing 4,5,4'-Trihydroxychalcone, including unused product
and contaminated lab supplies (e.qg., gloves, weigh boats, pipette tips), must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

» Disposal Route: The collected waste must be disposed of through an approved hazardous
waste disposal facility.[1][2] Do not dispose of this chemical down the drain or in regular
trash.

¢ Regulatory Compliance: All local, state, and federal regulations regarding hazardous waste
disposal must be strictly followed.

Workflow for Safe Handling of 4,5,4'-
Trihydroxychalcone
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Safe Handling Workflow for 4,5,4'-Trihydroxychalcone
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Caption: Workflow for the safe handling of 4,5,4'-Trihydroxychalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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